N-(2,4-dimethylphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H18FN5O2/c1-13-3-8-18(14(2)9-13)25-19(28)11-26-12-23-20-17(21(26)29)10-24-27(20)16-6-4-15(22)5-7-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key: WYQVIBBSJAPRMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H18FN5O2 and its molecular weight is 391.406. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging and Neuroinflammation

Radiosynthesis for PET Imaging : Compounds similar to N-(2,4-dimethylphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide have been explored for their use in Positron Emission Tomography (PET) imaging. For instance, [18F]DPA-714 is synthesized for imaging the translocator protein (18 kDa) (TSPO), indicating potential applications in visualizing neuroinflammatory processes. The development of radiolabeled compounds offers insights into neurodegenerative diseases and the role of microglia activation, presenting a tool for early diagnosis and the study of pathological mechanisms (Dollé et al., 2008).

Synthesis and Biological Evaluation

Antitumor and Antimicrobial Potential : Derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one, a core similar to the queried compound, have been synthesized and evaluated for their biological activities, including antimicrobial and antitumor potentials. These compounds are of interest for developing new therapeutic agents with specific action mechanisms. Their synthesis and structural characterization pave the way for future drug development efforts targeting various diseases, showcasing the versatility of this chemical scaffold in medicinal chemistry (Rahmouni et al., 2014; Bondock et al., 2008).

Drug Development and Therapeutic Research

Novel Therapeutic Agents : Research into pyrazolo[3,4-d]pyrimidine derivatives and similar structures has generated a variety of compounds with potential as novel therapeutic agents. These compounds have shown a range of biological activities, including the possibility of antipsychotic, analgesic, and anti-inflammatory effects. The exploration of these compounds in drug development provides a foundation for the discovery of new drugs with improved efficacy and safety profiles (Wise et al., 1987).